Cas no 1353961-13-3 (2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester)

2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester is a versatile intermediate in organic synthesis, particularly valuable for its functionalized piperidine scaffold and protected amine group. The tert-butyl ester moiety enhances stability, facilitating handling and storage, while the carboxymethyl and isopropyl groups offer reactivity for further derivatization. This compound is useful in pharmaceutical and agrochemical research, where its structural features enable the development of bioactive molecules. Its balanced lipophilicity and steric properties make it suitable for applications requiring controlled reactivity. The presence of both carboxylic and tertiary amine functionalities allows for selective modifications, supporting diverse synthetic pathways.
2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester structure
1353961-13-3 structure
Product Name:2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
CAS No:1353961-13-3
MF:C16H30N2O4
MW:314.420404911041
CID:2156354
Update Time:2025-10-28

2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
    • 2-(((1-(tert-Butoxycarbonyl)piperidin-2-yl)methyl)(isopropyl)amino)acetic acid
    • AM93088
    • 2-[(carboxymethylisopropylamino)methyl]piperidine-1-carboxylic acid tert-butyl ester
    • Inchi: 1S/C16H30N2O4/c1-12(2)17(11-14(19)20)10-13-8-6-7-9-18(13)15(21)22-16(3,4)5/h12-13H,6-11H2,1-5H3,(H,19,20)
    • InChI Key: ZMXZMYZAOMPAOQ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCCC1CN(CC(=O)O)C(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 390
  • Topological Polar Surface Area: 70.1

2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
081348-500mg
2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
1353961-13-3
500mg
£755.00 2022-03-01

2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester Related Literature

Additional information on 2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester

Recent Advances in the Study of 2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353961-13-3)

The compound 2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353961-13-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperidine backbone and tert-butyl ester group, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

One of the key areas of research involves the use of this compound as a building block in the synthesis of more complex pharmacophores. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of selective inhibitors for serine proteases, which are implicated in inflammatory and neurodegenerative diseases. The tert-butyl ester group was found to enhance the stability and bioavailability of the resulting inhibitors, making it a valuable intermediate in drug discovery.

In addition to its role in drug synthesis, 2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester has been investigated for its direct biological activity. Recent in vitro studies have revealed its ability to modulate G-protein-coupled receptors (GPCRs), particularly those involved in pain perception and immune response. These findings suggest its potential as a lead compound for the development of new analgesics and anti-inflammatory agents.

Another notable advancement is the application of this compound in targeted drug delivery systems. Researchers have successfully conjugated it with nanoparticles to improve the specificity and efficacy of anticancer drugs. The carboxymethyl-isopropyl-amino moiety facilitates the attachment of targeting ligands, enabling precise delivery to tumor cells while minimizing off-target effects. This approach has shown promising results in preclinical models, with reduced toxicity and enhanced therapeutic outcomes.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, pharmacokinetics, and scalability of synthesis need to be addressed in future studies. However, the growing body of research underscores its potential as a versatile tool in medicinal chemistry and drug development.

In conclusion, 2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353961-13-3) represents a promising candidate for further exploration in the field of chemical biology. Its diverse applications, from enzyme inhibition to targeted drug delivery, highlight its significance in advancing therapeutic innovation. Continued research efforts are expected to uncover new opportunities and overcome existing limitations, paving the way for its eventual clinical application.

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